Cas no 2094445-10-8 (N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide)

• Product Name: N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide
• CAS No: 2094445-10-8
• MF: C₁₅H₁₆N₂O₃S₂
• MW: 336.429141044617
• CID: 6329857
• PubChem ID: 126814860
• Update Time: 2025-10-31

N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS033849934
• 2094445-10-8
• EN300-26598071
• N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide
• Z2285377788

• Inchi： 1S/C15H16N2O3S2/c1-3-14(18)16-11(2)12-7-4-5-8-13(12)17-22(19,20)15-9-6-10-21-15/h3-11,17H,1H2,2H3,(H,16,18)
• InChI Key： RSKXJSKEFRMECK-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=CC=CC=1C(C)NC(C=C)=O)(=O)=O

Computed Properties

• Exact Mass: 336.06023472g/mol
• Monoisotopic Mass: 336.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Additional information on N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide

Comprehensive Overview of N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide (CAS No. 2094445-10-8)

N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide, with the CAS number 2094445-10-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a thiophene sulfonamide moiety with an acrylamide group, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential role as a modulator of enzymatic activity or as a building block for drug discovery.

The compound's thiophene-2-sulfonamido segment is notable for its electron-rich aromatic system, which enhances binding affinity to biological targets. Meanwhile, the prop-2-enamide (acrylamide) group offers reactivity for further chemical modifications, enabling the development of derivatives with tailored properties. Such characteristics align with current trends in precision medicine and small-molecule drug design, where researchers seek compounds with high selectivity and minimal off-target effects.

In recent years, the demand for sulfonamide-based compounds like 2094445-10-8 has surged due to their versatility in addressing unmet medical needs. Online searches frequently include queries such as "thiophene sulfonamide applications" or "acrylamide derivatives in drug development," reflecting growing interest in this chemical space. The compound's CAS registry number (2094445-10-8) is often used by professionals to access technical datasheets or procurement details.

From a synthetic chemistry perspective, N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide exemplifies modern strategies in heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including sulfonylation and amide coupling, which are critical topics in organic synthesis tutorials and patent literature. Laboratories focusing on kinase inhibitors or protease modulators may explore this compound due to its potential interactions with ATP-binding sites or catalytic domains.

The compound's physicochemical properties—such as solubility, stability, and logP—are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. These metrics are essential for optimizing bioavailability, a recurring theme in pharmacokinetic research. Computational chemists also leverage tools like molecular docking to predict how 2094445-10-8 might interact with proteins, a method widely discussed in cheminformatics forums.

Beyond pharmaceuticals, thiophene-containing compounds are investigated for materials science applications, such as organic semiconductors or polymeric coatings. While N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide is primarily studied for biological activity, its conjugated system could inspire innovations in optoelectronic materials, a crossover topic gaining traction in interdisciplinary research.

For suppliers and distributors, accurate labeling with the CAS No. 2094445-10-8 ensures compliance with global chemical inventories like REACH or TSCA. Safety data sheets (SDS) for this compound emphasize standard laboratory precautions, avoiding misclassification as hazardous under current regulations. This aligns with industry efforts to promote green chemistry and responsible sourcing.

In summary, N-{1-[2-(thiophene-2-sulfonamido)phenyl]ethyl}prop-2-enamide represents a convergence of synthetic innovation and therapeutic potential. Its dual functionality—combining sulfonamide pharmacophores with acrylamide reactivity—positions it as a valuable tool for researchers tackling challenges in drug discovery, chemical biology, and beyond. As scientific databases expand, this compound’s CAS 2094445-10-8 will remain a key identifier for future breakthroughs.